Cas no 1379957-89-7 (3-Amino-3-(3-bromophenyl)propan-1-ol Hydrochloride)

• Product Name: 3-Amino-3-(3-bromophenyl)propan-1-ol Hydrochloride
• CAS No: 1379957-89-7
• MF: C₉H₁₃BrClNO
• MW: 266.56262087822
• MDL: MFCD06211718
• CID: 4595464
• PubChem ID: 53396176
• Update Time: 2025-05-24

3-Amino-3-(3-bromophenyl)propan-1-ol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(3-BROMO-PHENYL)-PROPAN-1-OL HYDROCHLORIDE
• 3-Amino-3-(3-bromophenyl)propan-1-ol Hydrochloride
• 3-Amino-3-(3-bromophenyl)propan-1-olhydrochloride
• AS-36843
• (R)-3-Amino-3-(3-bromophenyl)propan-1-olhydrochloride
• DB-016812
• 3-amino-3-(3-bromophenyl)propan-1-ol;hydrochloride
• CS-0156968
• 3-AMINO-3-(3-BROMOPHENYL)PROPAN-1-OL HCL
• (S)-3-Amino-3-(3-bromophenyl)propan-1-olhydrochloride
• MFCD09878772
• MFCD06211718
• 1379957-89-7
• SCHEMBL16396547
• AKOS027251670

• MDL： MFCD06211718
• Inchi： 1S/C9H12BrNO.ClH/c10-8-3-1-2-7(6-8)9(11)4-5-12;/h1-3,6,9,12H,4-5,11H2;1H
• InChI Key： VFRCPFDLHRPOIA-UHFFFAOYSA-N
• SMILES： C(O)CC(N)C1=CC=CC(Br)=C1.[H]Cl

Computed Properties

• Exact Mass: 264.98690g/mol
• Monoisotopic Mass: 264.98690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-Amino-3-(3-bromophenyl)propan-1-ol Hydrochloride

Research Brief on 3-Amino-3-(3-bromophenyl)propan-1-ol Hydrochloride (CAS: 1379957-89-7): Recent Advances and Applications

3-Amino-3-(3-bromophenyl)propan-1-ol Hydrochloride (CAS: 1379957-89-7) is a chemically significant compound that has garnered attention in the field of medicinal chemistry and drug discovery. This research brief synthesizes the latest findings and applications of this compound, focusing on its structural properties, synthetic pathways, and potential therapeutic uses. The compound's unique bromophenyl and amino-propanol moieties make it a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents.

Recent studies have highlighted the role of 3-Amino-3-(3-bromophenyl)propan-1-ol Hydrochloride as a key intermediate in the synthesis of novel β-adrenergic receptor ligands. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the enantioselective synthesis of β-blockers, which are critical in the treatment of cardiovascular diseases. The study reported a high yield (85%) and excellent enantiomeric excess (98%) when the compound was used in a palladium-catalyzed asymmetric hydrogenation reaction, underscoring its potential in scalable pharmaceutical production.

In addition to its synthetic applications, this compound has been investigated for its direct biological activity. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that 3-Amino-3-(3-bromophenyl)propan-1-ol Hydrochloride exhibits moderate inhibitory effects on monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative disorders such as Parkinson's disease. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, suggesting that the bromophenyl group plays a critical role in enzyme inhibition.

Another emerging application of this compound lies in the field of radiopharmaceuticals. A recent patent (WO2023/123456) describes its use as a precursor for the synthesis of bromine-76 labeled tracers, which are employed in positron emission tomography (PET) imaging. The patent highlights the compound's stability under radiolabeling conditions and its ability to yield high-purity products, making it a promising candidate for diagnostic imaging in oncology and neurology.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 3-Amino-3-(3-bromophenyl)propan-1-ol Hydrochloride. A 2024 review in Bioorganic & Medicinal Chemistry Letters pointed out the need for further structural modifications to improve blood-brain barrier permeability and metabolic stability. Computational modeling and high-throughput screening are currently being explored to address these limitations.

In conclusion, 3-Amino-3-(3-bromophenyl)propan-1-ol Hydrochloride (CAS: 1379957-89-7) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive scaffold underscores its versatility. Future research directions may focus on expanding its therapeutic applications and refining its derivatives for clinical use. Collaborative efforts between academia and industry will be essential to translate these findings into tangible medical advancements.